Cas no 867008-69-3 (1,3-Propanediamine, N-[(1-ethyl-2-pyrrolidinyl)methyl]-)

1,3-Propanediamine, N-[(1-ethyl-2-pyrrolidinyl)methyl]- structure
867008-69-3 structure
Product Name:1,3-Propanediamine, N-[(1-ethyl-2-pyrrolidinyl)methyl]-
CAS No:867008-69-3
MF:C10H23N3
MW:185.309722185135
CID:1855039
PubChem ID:67492365
Update Time:2025-04-21

1,3-Propanediamine, N-[(1-ethyl-2-pyrrolidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-[(1-ethyl-2-pyrrolidinyl)methyl]-
    • 3-[(1-ethyl-pyrrolidin-2-ylmethyl)-amino]-propyl amine
    • DTXSID301208858
    • AKOS020320471
    • QYEIMFWYUMKHND-UHFFFAOYSA-N
    • SCHEMBL2673696
    • N1-[(1-Ethyl-2-pyrrolidinyl)methyl]-1,3-propanediamine
    • 867008-69-3
    • Inchi: 1S/C10H23N3/c1-2-13-8-3-5-10(13)9-12-7-4-6-11/h10,12H,2-9,11H2,1H3
    • InChI Key: QYEIMFWYUMKHND-UHFFFAOYSA-N
    • SMILES: N1(CC)CCCC1CNCCCN

Computed Properties

  • Exact Mass: 185.189197746Da
  • Monoisotopic Mass: 185.189197746Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 41.3Ų
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